Cas no 3749-21-1 (Isoquinoline, 4-bromo-,2-oxide)

4-Bromoisoquinoline 2-oxide is a brominated derivative of isoquinoline N-oxide, characterized by the presence of a bromine substituent at the 4-position and an N-oxide functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. The bromine moiety enhances reactivity for further functionalization via cross-coupling reactions, while the N-oxide group can facilitate regioselective transformations. Its stable crystalline form ensures ease of handling and storage. The compound is valued for its role in medicinal chemistry research, where it contributes to the development of bioactive molecules with potential therapeutic applications.
Isoquinoline, 4-bromo-,2-oxide structure
3749-21-1 structure
Product Name:Isoquinoline, 4-bromo-,2-oxide
CAS No:3749-21-1
MF:C9H6BrNO
MW:224.054041385651
MDL:MFCD00234486
CID:296396
PubChem ID:817323
Update Time:2025-06-07

Isoquinoline, 4-bromo-,2-oxide Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 4-bromo-,2-oxide
    • 4-bromo-2-oxidoisoquinolin-2-ium
    • 4-Bromoisoquinoline 2-oxide
    • 4-Brom-isochinolin-2-oxid
    • 4-bromoisoquinolin-2-ol
    • 4-bromoisoquinoline N-oxide
    • 4-bromo-isoquinoline-2-oxide
    • DTXSID70355791
    • MFCD00234486
    • QGDQDTDMWYCQPV-UHFFFAOYSA-N
    • SY065950
    • 4-Bromo-isoquinoline 2-oxide
    • BS-16975
    • FT-0755055
    • AKOS032962570
    • 3749-21-1
    • SCHEMBL304289
    • AC-907/25004865
    • DB-082592
    • 4-BROMOISOQUINOLIN-2-IUM-2-OLATE
    • MDL: MFCD00234486
    • Inchi: 1S/C9H6BrNO/c10-9-6-11(12)5-7-3-1-2-4-8(7)9/h1-6H
    • InChI Key: QGDQDTDMWYCQPV-UHFFFAOYSA-N
    • SMILES: BrC1=C[N+](=CC2C=CC=CC=21)[O-]

Computed Properties

  • Exact Mass: 222.96300
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • PSA: 25.46000
  • LogP: 3.03080

Isoquinoline, 4-bromo-,2-oxide Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isoquinoline, 4-bromo-,2-oxide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZS449-250mg
Isoquinoline, 4-bromo-,2-oxide
3749-21-1 95%
250mg
614CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZS449-1g
Isoquinoline, 4-bromo-,2-oxide
3749-21-1 95%
1g
1842CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZS449-50mg
Isoquinoline, 4-bromo-,2-oxide
3749-21-1 95%
50mg
198CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZS449-5g
Isoquinoline, 4-bromo-,2-oxide
3749-21-1 95%
5g
4854CNY 2021-05-07
Ambeed
A810545-250mg
4-Bromoisoquinoline 2-oxide
3749-21-1 95%
250mg
$24.0 2025-02-25
Ambeed
A810545-1g
4-Bromoisoquinoline 2-oxide
3749-21-1 95%
1g
$57.0 2025-02-25
Ambeed
A810545-5g
4-Bromoisoquinoline 2-oxide
3749-21-1 95%
5g
$208.0 2025-02-25
abcr
AB284037-250 mg
4-Bromo-isoquinoline 2-oxide, 95%; .
3749-21-1 95%
250 mg
€96.80 2023-07-20
abcr
AB284037-1 g
4-Bromo-isoquinoline 2-oxide, 95%; .
3749-21-1 95%
1 g
€143.00 2023-07-20
abcr
AB284037-5 g
4-Bromo-isoquinoline 2-oxide, 95%; .
3749-21-1 95%
5 g
€339.70 2023-07-20
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